Cas no 2229369-89-3 (tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate
• CAS No: 2229369-89-3
• MF: C₁₆H₂₇NO₂
• MW: 265.391084909439
• CID: 5877860
• PubChem ID: 165622457
• Update Time: 2025-11-01

tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate
• EN300-1895008
• 2229369-89-3

• Inchi： 1S/C16H27NO2/c1-5-6-7-8-10-14-11-9-12-17(13-14)15(18)19-16(2,3)4/h1,14H,6-13H2,2-4H3
• InChI Key： XYIDWHSOLMYBTC-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCC(CCCCC#C)C1)=O

Computed Properties

• Exact Mass: 265.204179104g/mol
• Monoisotopic Mass: 265.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate

Recent Advances in the Application of tert-Butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate (CAS: 2229369-89-3) in Chemical Biology and Pharmaceutical Research

The compound tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate (CAS: 2229369-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This piperidine derivative, characterized by its tert-butyl carbamate and terminal alkyne functionalities, serves as a key intermediate in the synthesis of bioactive molecules and novel therapeutic agents. Recent studies highlight its role in click chemistry, medicinal chemistry, and targeted drug delivery systems, making it a compound of high interest for researchers.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate as a building block for the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the terminal alkyne group of this compound facilitates efficient conjugation with azide-containing biomolecules via copper-catalyzed azide-alkyne cycloaddition (CuAAC), enabling the rapid assembly of diverse chemical libraries for high-throughput screening. The resulting inhibitors exhibited potent activity against cancer-related PPIs, underscoring the compound's utility in oncology drug discovery.

Another notable application of this compound was reported in a 2024 Nature Communications article, where it was employed as a linker in the development of antibody-drug conjugates (ADCs). The researchers utilized the alkyne moiety to attach cytotoxic payloads to monoclonal antibodies, achieving enhanced stability and controlled release of the drug in tumor microenvironments. This approach significantly improved the therapeutic index of the ADCs, reducing off-target toxicity while maintaining efficacy. The study also highlighted the compound's compatibility with bioconjugation techniques, further expanding its potential in targeted cancer therapies.

Beyond its role in drug discovery, tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate has also been investigated for its potential in chemical biology tools. A recent Bioorganic & Medicinal Chemistry Letters publication (2023) detailed its use in the design of activity-based probes (ABPs) for profiling enzyme activity in live cells. The compound's modular structure allowed for the incorporation of fluorophores and affinity tags, enabling real-time visualization and quantification of enzymatic activity. This advancement provides researchers with a powerful tool for studying disease mechanisms and identifying new drug targets.

In summary, tert-butyl 3-(hex-5-yn-1-yl)piperidine-1-carboxylate (CAS: 2229369-89-3) continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its unique chemical properties and versatility make it indispensable for drug discovery, targeted therapies, and chemical biology applications. Future research is expected to further explore its potential in emerging areas such as PROTACs and covalent inhibitors, solidifying its position as a cornerstone in modern medicinal chemistry.